2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-methylpyridin-2-yl)acetamide

• IUPAC Name: N-(4-methylpyridin-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N3O4S/c1-10-6-7-16-13(8-10)17-14(19)9-18-15(20)11-4-2-3-5-12(11)23(18,21)22/h2-8H,9H2,1H3,(H,16,17,19)
• InChI Key: MQCKLVWJBAXCQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-methylpyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C15H13N3O4S and its molecular weight is 331.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity : A series of N-substituted saccharins, including 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl) acetonitrile, have been synthesized from commercially available materials. These compounds were evaluated for anti-inflammatory, antioxidant, anticancer, antifungal, and antibacterial activities. Notably, esters and nitrile derivatives displayed excellent to moderate anti-inflammatory and antioxidant activities, with specific esters showing significant cytotoxic activity against hepatic cancer cells. These findings suggest a broad spectrum of bioactivity that could be harnessed for therapeutic applications (Al-Fayez et al., 2022).

Molecular Docking and DFT Studies : The same study also included molecular docking and density functional theory (DFT) studies to assess the binding affinities of these compounds as selective inhibitors of the human COX-1 enzyme. The results indicated high binding affinities for certain esters and nitrile derivatives, correlating with enhanced inhibition activity. Additionally, DFT calculations predicted reactivity, further supporting the potential of these compounds as potent anti-inflammatory drugs (Al-Fayez et al., 2022).

Antimicrobial Activities : Apart from their anti-inflammatory and antioxidant properties, these compounds have shown promising antimicrobial activities. This includes efficacy against both Gram-positive and Gram-negative bacteria, highlighting their potential as broad-spectrum antimicrobial agents. The comprehensive activity profile suggests these compounds could serve as a basis for developing new antimicrobial therapies (Al-Fayez et al., 2022).

Mechanism of Action

Target of Action

The primary target of this compound is the Traf2- and Nck-interacting kinase (TNIK) . TNIK is a key regulator of the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation .

Mode of Action

As a TNIK inhibitor, the compound binds to the kinase domain of TNIK, thereby inhibiting its activity . This inhibition disrupts the Wnt signaling pathway, leading to changes in cell proliferation and differentiation .

Biochemical Pathways

The compound primarily affects the Wnt signaling pathway . By inhibiting TNIK, it disrupts the transduction of signals from Wnt ligands to the intracellular machinery. This disruption can lead to downstream effects such as altered cell proliferation and differentiation .

Result of Action

By inhibiting TNIK and disrupting the Wnt signaling pathway, the compound can alter cell proliferation and differentiation . This could potentially lead to the suppression of cancer cell growth, particularly in cancers where the Wnt pathway is overactive .